BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties of cis-4-Hexenal: A
Technical Guide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: (Z2)-Hex-4-enal

Cat. No.: B1594683

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-4-Hexenal is an unsaturated aldehyde that, along with its trans-isomer, is recognized as a
"green leaf volatile," contributing to the characteristic aroma of freshly cut grass and various
fruits and vegetables. Its unique chemical structure and sensory properties make it a subject of
interest in flavor chemistry, agriculture, and potentially in the study of biological signaling, given
the role of volatile organic compounds in intercellular communication. This technical guide
provides a comprehensive overview of the known physicochemical properties of cis-4-hexenal,
intended to serve as a foundational resource for researchers and professionals in drug
development and related scientific fields. All quantitative data is presented in a structured
format for clarity and ease of comparison.

Physicochemical Data

The following table summarizes the key physicochemical properties of cis-4-Hexenal. It is
important to note that some data, particularly the melting point, are estimated values due to the
limited availability of experimentally determined figures in peer-reviewed literature.
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Property Value Source(s)
Molecular Formula CeH100 [1112]
Molecular Weight 98.14 g/mol [1][2]
Appearance Colorless liquid (estimated) [3]

127.2 + 9.0 °C (at 760 mmHg,
Boiling Point Predicted) 73.5 - 75 °C (at [1]

13.33 kPa)
Melting Point -78 °C (estimate) [4]
Density 0.828 £ 0.06 g/cm3 (Predicted) [1]

Refractive Index

1.422

[1]

Solubility

Slightly soluble in water.
Soluble in acetic acid,
phthalate esters, ethers, and

most non-volatile oils.

[1]

Vapor Pressure

11.264 mmHg at 25°C

[1]

Flash Point

17.965 °C

[1]

CAS Number

4634-89-3

[1](315]

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, and Mass Spectrometry) for cis-4-
Hexenal are not readily available in the public domain. The data often found in spectral
databases pertains to its trans-isomer, (E)-4-Hexenal, or the related alcohol, cis-4-hexen-1-ol.
Researchers requiring definitive spectral characterization of cis-4-Hexenal will likely need to
perform their own analyses. For reference, spectral data for the trans-isomer is available and
can be used as a comparative tool.[6]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of cis-
4-Hexenal are not extensively published. However, standard methodologies for characterizing
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similar volatile aldehydes are well-established. The following sections outline generalized
experimental workflows.

Determination of Boiling Point

The boiling point of a liquid aldehyde like cis-4-Hexenal can be determined using several
standard laboratory methods. A common and efficient technique is the Thiele tube method,
which requires a small sample volume.

Diagram 1: Workflow for Boiling Point Determination using the Thiele Tube Method.

Determination of Solubility

The solubility of cis-4-Hexenal in various solvents can be qualitatively and quantitatively
determined. A general qualitative procedure involves the direct mixing of the solute and solvent.

Diagram 2: General Workflow for Qualitative Solubility Determination.

Safety and Handling

cis-4-Hexenal is a flammable liquid and should be handled with appropriate safety precautions
in a well-ventilated area, away from ignition sources.[7] Standard personal protective
equipment, including safety goggles, gloves, and a lab coat, should be worn. For detailed
safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

This technical guide provides a summary of the currently available physicochemical data for
cis-4-Hexenal. While key properties have been compiled, the notable absence of detailed,
publicly available experimental spectral data highlights an area for future research. The
provided generalized experimental protocols offer a starting point for the in-house
determination of its properties. As a molecule of interest in various scientific domains, a more
complete characterization of cis-4-Hexenal will be invaluable for its future applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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